Cas no 1337444-40-2 (3-(2-bromo-6-methoxyphenyl)piperidine)

• Product Name: 3-(2-bromo-6-methoxyphenyl)piperidine
• CAS No: 1337444-40-2
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6142510
• PubChem ID: 84712678
• Update Time: 2025-07-22

3-(2-bromo-6-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-methoxyphenyl)piperidine
• EN300-1912357
• 1337444-40-2

• Inchi： 1S/C12H16BrNO/c1-15-11-6-2-5-10(13)12(11)9-4-3-7-14-8-9/h2,5-6,9,14H,3-4,7-8H2,1H3
• InChI Key： NTEGSPNMVAEWKK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1CNCCC1)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-6-methoxyphenyl)piperidine

Introduction to 3-(2-bromo-6-methoxyphenyl)piperidine (CAS No. 1337444-40-2)

3-(2-bromo-6-methoxyphenyl)piperidine, identified by its CAS number 1337444-40-2, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a brominated aromatic ring system, making it a valuable intermediate in the synthesis of various bioactive molecules. The structural motif of this compound, particularly the combination of a 2-bromo-6-methoxyphenyl group with a piperidine core, has garnered considerable attention due to its potential applications in drug discovery and development.

The compound's unique structural features make it a versatile building block for medicinal chemists. The presence of both bromine and methoxy substituents on the aromatic ring introduces specific electronic and steric properties that can be exploited in designing molecules with enhanced binding affinity and selectivity. This has led to its exploration in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in using 3-(2-bromo-6-methoxyphenyl)piperidine as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are being developed to modulate the activity of enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies has made it particularly valuable in academic and industrial research settings.

One of the most compelling aspects of 3-(2-bromo-6-methoxyphenyl)piperidine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling, and their dysregulation is often associated with various diseases. By incorporating this piperidine derivative into kinase inhibitor designs, researchers have been able to develop molecules with improved potency and selectivity. For instance, studies have shown that derivatives of this compound can effectively inhibit specific kinases while minimizing off-target effects, which is critical for ensuring therapeutic efficacy and safety.

The synthesis of 3-(2-bromo-6-methoxyphenyl)piperidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination and methylation of a suitable phenyl precursor, followed by nucleophilic substitution with piperidine. These steps require precise control over reaction conditions to ensure high yield and purity. The availability of this compound from reputable chemical suppliers has facilitated its widespread use in research laboratories worldwide.

Recent advances in computational chemistry have further enhanced the utility of 3-(2-bromo-6-methoxyphenyl)piperidine. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at the molecular level. By leveraging these insights, researchers can design analogs with optimized properties for drug development. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to accelerate the discovery process.

The pharmacological profile of 3-(2-bromo-6-methoxyphenyl)piperidine derivatives has been extensively studied in preclinical models. These studies have revealed promising results regarding their potential as therapeutic agents. For example, certain derivatives have demonstrated antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. Additionally, some compounds have shown neuroprotective effects, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future prospects for 3-(2-bromo-6-methoxyphenyl)piperidine are bright, given its versatility and potential applications. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an increasingly important role in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 3-(2-bromo-6-methoxyphenyl)piperidine (CAS No. 1337444-40-2) is a multifaceted compound with significant implications for pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for designing novel therapeutic agents, particularly kinase inhibitors. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to make substantial contributions to the field of medicinal chemistry in the years ahead.